Cas no 2228549-50-4 (1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol
• CAS No: 2228549-50-4
• MF: C₉H₁₁BrO₃
• MW: 247.085842370987
• CID: 5979153
• PubChem ID: 156293159
• Update Time: 2025-07-18

1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-3-methoxyphenyl)-1,2-ethanediol
• 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol
• EN300-1922622
• 2228549-50-4
• SCHEMBL23268311

• Inchi： 1S/C9H11BrO3/c1-13-9-4-6(8(12)5-11)2-3-7(9)10/h2-4,8,11-12H,5H2,1H3
• InChI Key： QPBUCZMVHKDFPX-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)C(OC)=C1)(O)CO

Computed Properties

• Exact Mass: 245.98916g/mol
• Monoisotopic Mass: 245.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.561±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.8±42.0 °C(Predicted)
• pka: 13.29±0.20(Predicted)

Additional information on 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol

Professional Introduction to Compound with CAS No. 2228549-50-4 and Product Name: 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol

The compound identified by the CAS number 2228549-50-4 and the product name 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol represents a significant area of interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a bromo-substituted aromatic ring coupled with an ethane diol backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both a bromo and methoxy group on the phenyl ring introduces unique electronic and steric properties, making it a valuable scaffold for further derivatization and investigation.

In recent years, the exploration of aromatic heterocycles with functionalized side chains has been a cornerstone in drug discovery. The compound in question, 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol, exemplifies this trend by combining an aromatic system with a diol moiety. Such structures are often investigated for their potential as intermediates in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The diol functional group, specifically the 1,2-diol configuration, is known to contribute to hydrogen bonding capabilities, which can be crucial for binding interactions with biological targets.

One of the most compelling aspects of this compound is its structural versatility. The bromo atom at the 4-position of the phenyl ring provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to introduce diverse aryl groups into molecular frameworks. Concurrently, the methoxy group at the 3-position influences the electronic distribution of the aromatic ring, potentially modulating reactivity and biological activity. This combination makes 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol a promising candidate for library synthesis programs aimed at identifying new bioactive compounds.

Recent advancements in computational chemistry have enabled more efficient screening of such molecules for potential drug-like properties. By leveraging molecular modeling techniques, researchers can predict binding affinities and optimize structures prior to experimental synthesis. The unique architecture of 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol, with its interplay of hydrophobic and polar interactions, suggests it may interact with biological targets in novel ways. This has spurred interest in its derivatives as potential candidates for treating various diseases.

The diol moiety itself is particularly noteworthy for its role in biological systems. Diols are commonly found in natural products and pharmaceuticals due to their ability to engage in multiple hydrogen bonding interactions. This property is exploited in many drug molecules to enhance solubility and binding affinity. In the context of 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol, the 1,2-diol configuration may allow for specific interactions with proteins or nucleic acids, depending on further modifications. For instance, derivatives with additional hydroxyl or ether functionalities could be designed to target enzymes or receptors involved in metabolic pathways.

Current research trends indicate that compounds like 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol are being explored for their potential in modulating inflammatory pathways. The brominated aromatic rings are frequently found in molecules that exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). While this specific compound has not yet been extensively studied for such applications, its structural features suggest it could serve as a lead compound for further development. Additionally, the methoxy group may contribute to antioxidant properties by stabilizing reactive oxygen species.

In conclusion, the compound identified by CAS no. 2228549-50-4 and named 1-(4-bromo-3-methoxyphenyl)ethane-1,2-diol represents a fascinating example of how structural features can influence biological activity. Its combination of an aromatic ring substituted with both bromo and methoxy groups, coupled with a diol backbone, makes it a versatile scaffold for medicinal chemistry applications. As research continues to uncover new therapeutic targets and mechanisms, molecules like this one will undoubtedly play a crucial role in the discovery and development of next-generation pharmaceuticals.